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Cat. No.: B161097 Get Quote

An In-depth Technical Guide to Chloro(chloromethyl)dimethylsilane

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chloro(chloromethyl)dimethylsilane, also known as (Chloromethyl)dimethylchlorosilane

(CMDMCS), is a versatile bifunctional organosilicon compound. Its unique reactivity, stemming

from the presence of both a reactive Si-Cl bond and a C-Cl bond, makes it a crucial

intermediate in a wide array of chemical syntheses. This guide provides a comprehensive

overview of its chemical structure, properties, synthesis, applications, and safety protocols, with

a focus on its relevance to research and development in the pharmaceutical and materials

science sectors. It is extensively used in the production of silicone polymers, silane coupling

agents, and as a key building block in organic synthesis for pharmaceuticals and

agrochemicals.[1][2][3]

Chemical Structure and Identification
The structure of Chloro(chloromethyl)dimethylsilane features a central silicon atom bonded

to two methyl groups, a chlorine atom, and a chloromethyl group.
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Reaction Setup Reaction Workup & Purification

Charge flask with
Chlorotrimethylsilane Heat to reflux Add Benzoyl Peroxide

(in portions)
Continue reflux

for 10 hours Cool reaction mixture Fractional Distillation Collect Product
(114-116 °C)

Chloro(chloromethyl)dimethylsilane

Pharmaceutical Intermediates
(Antifungals, Anticancer)

Silicone Polymers
(Elastomers, Resins)

Silane Coupling Agents
(Composites)

Surface Modifiers
(Hydrophobicity)

Agrochemicals
(Pesticides, Herbicides)
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Setup: Add catalyst, solvent,
and CMDMCS to flask under Argon

Cool to <10°C
(Ice Bath)

Slowly add Phenylmagnesium
Bromide via dropping funnel

Stir at 23°C
for 1 hour

Quench with sat.
aq. NH₄Cl

Workup: Separate layers,
extract aqueous phase,
dry combined organics

Purify by
Vacuum Distillation

Final Product:
(Chloromethyl)dimethylphenylsilane

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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